Cas no 96304-76-6 ((3alpha,5xi,9beta,18alpha,21alpha)-21-(beta-D-glucopyranosyloxy)-3,24-dihydroxyolean-12-en-28-oic acid)

• Product Name: (3alpha,5xi,9beta,18alpha,21alpha)-21-(beta-D-glucopyranosyloxy)-3,24-dihydroxyolean-12-en-28-oic acid
• CAS No: 96304-76-6
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• CID: 1986869
• PubChem ID: 185414
• Update Time: 2025-04-21

(3alpha,5xi,9beta,18alpha,21alpha)-21-(beta-D-glucopyranosyloxy)-3,24-dihydroxyolean-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

• (3alpha,5xi,9beta,18alpha,21alpha)-21-(beta-D-glucopyranosyloxy)-3,24-dihydroxyolean-12-en-28-oic acid
• 21-(Hexopyranosyloxy)-3,23-dihydroxyolean-12-en-28-oic acid
• 96304-76-6
• DTXSID60914578
• Anchusoside-4
• 21-O-beta-D-Glucopyranosyl-3beta,21beta,23-trihydroxyolean-12-en-28-oic acid
• Anchusoside 4
• Olean-12-en-28-oic acid, 21-(beta-D-glucopyranosyloxy)-3,23-dihydroxy-, (3beta,4alpha,21beta)-

• Inchi： 1S/C36H58O10/c1-31(2)15-20-19-7-8-23-32(3)11-10-24(39)33(4,18-38)22(32)9-12-35(23,6)34(19,5)13-14-36(20,30(43)44)16-25(31)46-29-28(42)27(41)26(40)21(17-37)45-29/h7,20-29,37-42H,8-18H2,1-6H3,(H,43,44)
• InChI Key： NZQYKLUUXPXSEM-UHFFFAOYSA-N
• SMILES： CC1(C(OC2C(O)C(O)C(O)C(CO)O2)CC2(C(C3C(CC2)(C)C2(C(C4(C(CC2)C(CO)(C)C(O)CC4)C)CC=3)C)C1)C(=O)O)C

Computed Properties

• Exact Mass: 650.403
• Monoisotopic Mass: 650.403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 786.8°C at 760 mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.605

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins